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Compound of Interest

Compound Name: Cobalt tetracarbonyl hydride

Cat. No.: B231246

Essential Safety and Handling Guide for Cobalt
Tetracarbonyl Hydride

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational plans, and
disposal guidelines for handling Cobalt tetracarbonyl hydride (HCo(CO)4). Adherence to
these procedures is critical to ensure personal safety and minimize environmental impact.

Hazard Identification and Engineering Controls

Cobalt tetracarbonyl hydride is a highly toxic, flammable, and volatile liquid or gas with an
offensive odor.[1][2] It is unstable and decomposes rapidly in the presence of air, forming toxic
cobalt carbonyl and flammable hydrogen gas.[2][3][4] Due to these hazardous properties,
stringent engineering controls are mandatory.

o Ventilation: All handling must occur in a well-ventilated area, preferably within a certified
chemical fume hood.[3][5] Local exhaust ventilation should be used at the source of any
potential release.[3]

« Ignition Sources: Prohibit all sources of ignition, including open flames and non-sparking
tools, in areas where Cobalt tetracarbonyl hydride is handled or stored.[3]

e Monitoring: Consider continuous monitoring for carbon monoxide, a decomposition product.
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Personal Protective Equipment (PPE)

A comprehensive PPE plan is the foundation of safe handling. The following equipment is

mandatory:

Protection Type

Specific Requirements

Rationale

Eye/Face Protection

Tightly fitting safety goggles
with side-shields (conforming
to EN 166 or NIOSH
standards). A full-face shield
may be necessary for splash
hazards.[5]

Protects against splashes and
vapors that can cause severe
eye irritation.[1][6]

Skin Protection

Fire/flame resistant and
impervious clothing. Chemical-
resistant gloves (e.g., nitrile,
neoprene).[5][7] An apron or

coveralls should be worn.[7]

Prevents skin contact, which
can cause irritation and
dermatitis.[1][7]

Respiratory Protection

For brief or low-level exposure,
a respiratory filter device may
be adequate. For intensive or
longer exposure, or if exposure
limits are exceeded, a full-face
respirator with appropriate
cartridges or a self-contained
breathing apparatus (SCBA) is
required.[5][8]

Protects against inhalation of
the toxic gas, which can lead

to severe respiratory issues.[2]

[6]

Operational Plan: Step-by-Step Handling Procedure

Preparation:

o Ensure the chemical fume hood is functioning correctly.

o Gather all necessary equipment and reagents.

e Don the required PPE as outlined in the table above.
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e Have emergency-rinse equipment (eyewash station and safety shower) readily accessible.[3]

Handling:

Work with the smallest quantities of Cobalt tetracarbonyl hydride necessary for the
experiment.

o Transfer the chemical carefully, avoiding splashing or the creation of aerosols.[5]
o Keep the container tightly closed when not in use.[3]

e Ground and bond metal containers during transfer to prevent static discharge.[3]
e Do not eat, drink, or smoke in the handling area.[3]

Post-Handling:

e Wash hands and any exposed skin thoroughly with soap and water immediately after
handling.[1][3]

o Contaminated work clothing should be removed promptly and laundered by trained
personnel.[3]

o Clean the work area using appropriate methods to decontaminate surfaces.

Emergency Procedures
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Exposure Route Immediate Action

Move the individual to fresh air immediately. If
breathing has stopped, provide artificial

Inhalation o _ _ _ _
respiration. Seek immediate medical attention.

[5]L6]

Immediately remove contaminated clothing.
_ Wash the affected area with large amounts of
Skin Contact i o
soap and water.[1][3] Seek medical attention if

irritation persists.[6]

Immediately flush the eyes with large amounts

of water for at least 15 minutes, occasionally
Eye Contact . ]

lifting the upper and lower eyelids. Seek

immediate medical attention.[1][4]

Rinse the mouth with water. Do not induce

Ingestion . . _ . _
vomiting. Seek immediate medical attention.[5]
Evacuate all non-essential personnel from the
) area. Remove all ignition sources. If properly
Spill or Leak

trained and equipped, contain the spill using

appropriate absorbent materials.[3]

Disposal Plan

All waste containing Cobalt tetracarbonyl hydride must be treated as hazardous waste.
o Collection: Collect waste in a designated, properly labeled, and sealed container.

o Storage: Store the waste container in a cool, dry, and well-ventilated area, away from
incompatible materials.

» Disposal: Dispose of the waste through a licensed hazardous waste disposal company,
following all local, regional, and national regulations.[8] Do not dispose of it down the drain.

Quantitative Data
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Parameter

Value

Source

NIOSH Recommended
Exposure Limit (REL)

0.1 mg/m3 (as Co) over a 10-

hour workshift

[3]

ACGIH Threshold Limit Value
(TLV)

0.1 mg/m3 (as Co) over an 8-

hour workshift

[3]

Molecular Weight 171.98 g/mol [1]
Melting Point -26 °C (-15 °F) [1]
Vapor Pressure >1 atm [1]
Solubility in Water 0.05% [1]

Experimental Workflow Diagram
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Safe Handling Workflow for Cobalt Tetracarbonyl Hydride
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Caption: Safe Handling Workflow for Cobalt Tetracarbonyl Hydride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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